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Compound of Interest

Compound Name: SJF-0628

Cat. No.: B15612786 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SJF-0628. The following procedures are designed to

ensure the safe handling, use, and disposal of this potent research compound.

Compound Information:

SJF-0628 is a potent and selective BRAF degrader, classified as a proteolysis-targeting

chimera (PROTAC).[1][2][3] It is a solid, high-potency powder that requires careful handling to

prevent exposure.[2][4]

Property Value

Physical Form Solid

Molecular Weight 1010.19 g/mol

Solubility Soluble in DMSO (up to 100 mM)

Storage Store at -20°C

Personal Protective Equipment (PPE)
The primary goal when working with potent compounds like SJF-0628 is to minimize exposure.

A comprehensive PPE strategy is essential. The following table outlines the recommended

PPE for various tasks.
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing stock

solutions

Safety glasses

with side shields

or chemical

splash goggles

Two pairs of

nitrile gloves

Full-coverage lab

coat

N95 respirator or

higher

Handling

solutions of SJF-

0628

Safety glasses

with side shields
Nitrile gloves

Full-coverage lab

coat

Not generally

required if

handled in a

certified chemical

fume hood

Spill cleanup
Chemical splash

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Disposable

coveralls

N95 respirator or

higher

General PPE Guidance:

Gloves: Always wear two pairs of nitrile gloves when handling the solid compound. Change

gloves immediately if they become contaminated.

Eye Protection: Safety glasses should be the minimum requirement for any work in the

laboratory. When handling the solid compound or there is a risk of splashing, chemical

splash goggles are required.

Lab Coat: A clean, buttoned lab coat must be worn at all times in the laboratory.

Respiratory Protection: An N95 respirator is recommended when handling the solid

compound outside of a certified chemical fume hood or other containment device.

Operational Plan: Handling and Experimental
Protocols
2.1. Engineering Controls
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Ventilation: All work with solid SJF-0628 and concentrated stock solutions should be

performed in a certified chemical fume hood, a glove box, or a similar containment device.

Designated Area: Designate a specific area within the laboratory for handling SJF-0628. This

area should be clearly marked and equipped with the necessary safety equipment.

2.2. Protocol for Preparing a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of SJF-0628.

Preparation:

Don all required PPE as outlined in the table above.

Prepare the designated work area in the chemical fume hood by laying down absorbent

bench paper.

Assemble all necessary equipment: SJF-0628 vial, appropriate solvent (e.g., DMSO),

calibrated pipettes, and a vortex mixer.

Weighing the Compound:

If weighing is necessary, perform this task in a balance enclosure within the chemical fume

hood to minimize the risk of aerosolization.

Carefully uncap the vial containing SJF-0628.

Use a dedicated spatula to transfer the desired amount of the solid to a tared weigh boat.

Securely recap the SJF-0628 vial immediately after weighing.

Dissolving the Compound:

Add the appropriate volume of solvent to the vial containing the pre-weighed SJF-0628.

Securely cap the vial.

Vortex the solution until the compound is fully dissolved.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Clearly label the vial with the compound name, concentration, solvent, date, and your

initials.

Store the stock solution at -20°C.

Experimental Workflow for Handling SJF-0628
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Caption: Workflow for the safe handling of SJF-0628.
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Disposal Plan
Proper disposal of SJF-0628 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

3.1. Waste Segregation

Solid Waste: All disposable items that have come into contact with SJF-0628, such as

gloves, weigh boats, and absorbent paper, should be collected in a dedicated, sealed, and

clearly labeled hazardous waste bag.

Liquid Waste: Unused or waste solutions of SJF-0628 should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatible.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

3.2. Decontamination

All non-disposable equipment and work surfaces should be decontaminated after use.

Wipe surfaces with a suitable laboratory disinfectant, followed by 70% ethanol.

Disposal Decision Tree
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Caption: Decision tree for the proper disposal of SJF-0628 waste.

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a formal risk assessment and institutional safety guidelines. Always consult your

institution's Environmental Health and Safety (EHS) department for specific protocols and

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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